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Compound of Interest

Compound Name: (S)-benzyl piperidin-3-ylcarbamate

Cat. No.: B1300885

An In-depth Technical Guide on the Molecular Weight of (S)-benzyl piperidin-3-ylcarbamate

This guide provides a detailed analysis of the molecular weight of (S)-benzyl piperidin-3-
ylcarbamate, a crucial parameter for researchers and professionals in drug development and
chemical synthesis. The accurate determination of molecular weight is fundamental for
stoichiometric calculations, preparation of solutions with precise concentrations, and
characterization of the compound.

Molecular Formula and Structure

(S)-benzyl piperidin-3-ylcarbamate is a chiral organic compound. Its stereoisomer, (R)-benzyl
piperidin-3-ylcarbamate, shares the same molecular formula and, consequently, the same
molecular weight. The molecular formula for this compound has been identified as
C13H1sN202[1]. This formula indicates that each molecule is composed of 13 carbon atoms, 18
hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms.

Quantitative Data Summary

The calculation of the molecular weight is based on the summation of the atomic weights of its
constituent elements. The standard atomic weights as provided by the International Union of
Pure and Applied Chemistry (IUPAC) are utilized for this purpose. For elements with a natural
isotopic variation, a conventional single-number atomic weight is used for practical laboratory
calculations.
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ble 1: ic Weight of : |

Standard Conventional

Element Symbol Count Atomic Weight Atomic Weight
Interval (g/mol)
[12.0096,

Carbon C 13 12.011
12.0116][2][3][4]
[1.00784,

Hydrogen H 18 1.008
1.00811][5][6][7]
[14.00643,

Nitrogen N 2 14.00728][2][8] 14.007
[91[10]
[15.99903,

Oxygen o) 2 15.99977][2][11]  15.999
[12][13][14]

Table 2: Calculated Molecular Weight

Calculated Molecular

Compound Molecular Formula .
Weight ( g/mol )

S)-benzyl piperidin-3-
) yipip C13H18N202 234.298
ylcarbamate

Experimental Protocols: Molecular Weight
Calculation

This section outlines the detailed methodology for the calculation of the molecular weight of
(S)-benzyl piperidin-3-ylcarbamate.

Objective: To determine the molecular weight of (S)-benzyl piperidin-3-ylcarbamate based on
its molecular formula and the standard atomic weights of its elements.

Materials:
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e Molecular Formula: C13H18N202

» Conventional Atomic Weights ( g/mol ):

[¢]

Carbon (C): 12.011

[¢]

Hydrogen (H): 1.008

[e]

Nitrogen (N): 14.007

o

Oxygen (O): 15.999
Procedure:
« |dentify the number of atoms for each element in the molecular formula.
o Carbon (C): 13
o Hydrogen (H): 18
o Nitrogen (N): 2
o Oxygen (O): 2

» Multiply the atom count of each element by its conventional atomic weight to find the total
mass contribution of that element.

o Total mass of Carbon = 13 x 12.011 g/mol = 156.143 g/mol
o Total mass of Hydrogen = 18 x 1.008 g/mol = 18.144 g/mol
o Total mass of Nitrogen = 2 x 14.007 g/mol = 28.014 g/mol
o Total mass of Oxygen = 2 x 15.999 g/mol = 31.998 g/mol
e Sum the total masses of all elements to obtain the molecular weight of the compound.

o Molecular Weight = 156.143 + 18.144 + 28.014 + 31.998 = 234.299 g/mol
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Result: The calculated molecular weight of (S)-benzyl piperidin-3-ylcarbamate is 234.30
g/mol (rounded to two decimal places). This value is consistent with the molecular weight

provided in chemical databases for this compound[1].

Visualization of Calculation Workflow

The following diagram illustrates the logical flow of the molecular weight calculation process.

Molecular Formula
Ci13H1sN202

Standard Atomic Weights (g/mol)

Elemental Composition - _
[C: 13, H: 18, N: 2, O: 2] @ H=1.008 @ O = 15.999

Calculate Mass Contribution
(Atom Count x Atomic Weight)

Mass Contributions

C:13 x 12.011 = 156.143 [&— H: 18 x 1.008 = 18.144 N: 2 x 14.007 = 28.014 | —¥» O: 2 x 15.999 = 31.998

Molecular Weight
234.299 g/mol

Click to download full resolution via product page
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Caption: Workflow for calculating the molecular weight of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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